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Compound of Interest

Compound Name: C.l. Pigment Violet 32

Cat. No.: B076289

A Comparative Guide for Researchers and Formulation Scientists

In the vast spectrum of violet pigments, C.I. Pigment Violet 32 and Quinacridone Violet (C.1.
Pigment Violet 19) are two prominent choices, each offering a unique profile of properties
suitable for a range of applications. This guide provides a detailed comparison of their
performance characteristics, supported by available data, to aid researchers, scientists, and
drug development professionals in making informed formulation decisions.

Chemical and Physical Properties at a Glance

Quinacridone Violet (PV

Property C.l. Pigment Violet 32

19)
C.l. Name Pigment Violet 32 Pigment Violet 19
C.1. Number 12517 73900
Chemical Class Single Azo Quinacridone
CAS Number 12225-08-0 1047-16-1
Molecular Formula C27H24N60O7S C20H12N202
Molecular Weight 576.58 g/mol [1][2] 312.33 g/mol [3]
Color Reddish-purple[1][2] Red to Violet[4][5]
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Performance Characteristics: A Quantitative
Comparison

The selection of a pigment is often dictated by its fastness properties. Below is a summary of
the key performance indicators for both pigments.

Quinacridone Violet (PV

Performance Parameter C.l. Pigment Violet 32 19)

Lightfastness (BWS) 8[2][6] 7-8[4][7]

Heat Resistance 250°C[2][6] 250°C[3]

Acid Resistance 5 (Excellent)[1] 5 (Excellent)[4][7]
Alkali Resistance 5 (Excellent)[1] 5 (Excellent)[4][7]
Oil Resistance - 5 (Excellent)[3]
Water Resistance - 5 (Excellent)[3]

Note: Lightfastness is rated on the Blue Wool Scale (BWS) from 1 (very poor) to 8 (excellent).
Resistance to chemicals is typically rated on a scale of 1 (poor) to 5 (excellent).

In-Depth Performance Analysis

C.l. Pigment Violet 32, a member of the azo family, exhibits outstanding lightfastness with a
rating of 8 on the Blue Wool Scale.[2][6] Its thermal stability is also noteworthy, with a heat
resistance of up to 250°C.[2][6] This makes it a suitable candidate for applications requiring
high durability and resistance to fading. It is commonly used in paints, printing inks, and
plastics such as PVC and polyolefins.[1][8]

Quinacridone Violet (PV 19) is a high-performance pigment renowned for its overall excellent
fastness properties.[3] It demonstrates very good to excellent lightfastness (7-8) and maintains
its stability at temperatures up to 250°C.[3][4][7] A key advantage of PV 19 is its exceptional
resistance to a wide range of chemicals, including acids and alkalis, as well as water and oil.[3]
[4][7] Quinacridone Violet exists in different crystal forms, primarily beta () and gamma (y),
which can influence its color and transparency.[9] The beta form typically provides a reddish-
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purple hue, while the gamma form can range from a red to a violet shade.[9] This versatility
makes it a popular choice in a broad array of applications, including automotive paints,
industrial coatings, inks, plastics, and even artist colors in various media like acrylics, oils, and
watercolors.[4][10][11]

Experimental Protocols

While specific experimental details from the cited sources are not provided, the performance
data presented are typically generated using standardized industry-accepted methodologies.

Lightfastness Testing: This is commonly evaluated using ASTM D4303, which involves
exposing pigmented samples to a controlled light source, such as a xenon arc lamp, that
simulates natural sunlight. The degree of color change is then assessed by comparing the
exposed sample to an unexposed control, with the results rated against the Blue Wool Scale.

Heat Stability Testing: This is determined by incorporating the pigment into a polymer or coating
and then subjecting the material to a series of increasing temperatures for a specified duration.
The temperature at which a noticeable color change occurs is reported as the heat stability
limit.

Chemical Resistance Testing: This involves immersing a pigmented panel or plastic chip in
various chemical solutions (e.g., acids, alkalis, solvents) for a set period. The sample is then
rinsed and evaluated for any changes in color, gloss, or surface integrity. The resistance is
rated on a scale of 1 to 5, where 5 indicates no change.

Decision Pathway for Pigment Selection

The choice between C.l. Pigment Violet 32 and Quinacridone Violet (PV 19) depends on the
specific requirements of the application. The following diagram illustrates a simplified decision-
making workflow.

A simplified workflow for selecting between C.l. Pigment Violet 32 and Quinacridone Violet
(PV 19).

Conclusion
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Both C.I. Pigment Violet 32 and Quinacridone Violet (PV 19) are high-quality pigments offering
excellent lightfastness and heat stability. C.l. Pigment Violet 32 stands out for its top-tier
lightfastness, making it an ideal choice for applications where color stability under prolonged
light exposure is critical. Quinacridone Violet (PV 19), on the other hand, offers a more
comprehensive package of excellent fastness properties, including superior chemical
resistance, and greater versatility across a wider range of systems. The final selection should
be guided by a thorough evaluation of the performance requirements of the intended
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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